Cas no 1343743-52-1 (1-[(4-Bromothiophen-2-yl)methyl]azetidin-3-ol)

1-[(4-Bromothiophen-2-yl)methyl]azetidin-3-ol is a brominated thiophene derivative featuring an azetidine-3-ol moiety, making it a valuable intermediate in medicinal and synthetic chemistry. The presence of the 4-bromothiophene group enhances its reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, facilitating the construction of complex heterocyclic frameworks. The azetidin-3-ol component introduces a constrained, polar pharmacophore, often exploited in drug design for its conformational rigidity and hydrogen-bonding potential. This compound is particularly useful in the development of bioactive molecules, including enzyme inhibitors and receptor modulators. Its well-defined structure and functional group versatility make it a practical choice for targeted synthetic applications.

1-[(4-Bromothiophen-2-yl)methyl]azetidin-3-ol structure

1343743-52-1 structure

Product Name:1-[(4-Bromothiophen-2-yl)methyl]azetidin-3-ol

CAS No:1343743-52-1

MF:C₈H₁₀BrNOS

MW:248.140100002289

CID:5057852

Update Time:2025-10-29

1-[(4-Bromothiophen-2-yl)methyl]azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

- 1-[(4-bromothiophen-2-yl)methyl]azetidin-3-ol
- 1-((4-Bromothiophen-2-yl)methyl)azetidin-3-ol
- 1-[(4-Bromothiophen-2-yl)methyl]azetidin-3-ol
- Inchi： 1S/C8H10BrNOS/c9-6-1-8(12-5-6)4-10-2-7(11)3-10/h1,5,7,11H,2-4H2
- InChI Key： YALSIKKHANLAEM-UHFFFAOYSA-N
- SMILES： BrC1=CSC(=C1)CN1CC(C1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 163
XLogP3: 1.3
Topological Polar Surface Area: 51.7

1-[(4-Bromothiophen-2-yl)methyl]azetidin-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B144436-100mg	1-[(4-bromothiophen-2-yl)methyl]azetidin-3-ol	1343743-52-1		100mg	$ 185.00	2022-06-07
TRC	B144436-500mg	1-[(4-bromothiophen-2-yl)methyl]azetidin-3-ol	1343743-52-1		500mg	$ 680.00	2022-06-07
TRC	B144436-1g	1-[(4-bromothiophen-2-yl)methyl]azetidin-3-ol	1343743-52-1		1g	$ 1045.00	2022-06-07
Life Chemicals	F8889-8865-0.25g	1-[(4-bromothiophen-2-yl)methyl]azetidin-3-ol	1343743-52-1	95%+	0.25g	$653.0	2023-09-05
Life Chemicals	F8889-8865-0.5g	1-[(4-bromothiophen-2-yl)methyl]azetidin-3-ol	1343743-52-1	95%+	0.5g	$688.0	2023-09-05
Life Chemicals	F8889-8865-1g	1-[(4-bromothiophen-2-yl)methyl]azetidin-3-ol	1343743-52-1	95%+	1g	$725.0	2023-09-05
Life Chemicals	F8889-8865-2.5g	1-[(4-bromothiophen-2-yl)methyl]azetidin-3-ol	1343743-52-1	95%+	2.5g	$1450.0	2023-09-05
Life Chemicals	F8889-8865-5g	1-[(4-bromothiophen-2-yl)methyl]azetidin-3-ol	1343743-52-1	95%+	5g	$2175.0	2023-09-05
Life Chemicals	F8889-8865-10g	1-[(4-bromothiophen-2-yl)methyl]azetidin-3-ol	1343743-52-1	95%+	10g	$3045.0	2023-09-05